Cas no 2306262-06-4 (5-Oxa-2-azaspiro[3.5]nonane-2-carboxylic acid, 8-amino-, 1,1-dimethylethyl ester)

• Product Name: 5-Oxa-2-azaspiro[3.5]nonane-2-carboxylic acid, 8-amino-, 1,1-dimethylethyl ester
• CAS No: 2306262-06-4
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD31743110
• CID: 5523032
• Update Time: 2026-03-11

5-Oxa-2-azaspiro[3.5]nonane-2-carboxylic acid, 8-amino-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Oxa-2-azaspiro[3.5]nonane-2-carboxylic acid, 8-amino-, 1,1-dimethylethyl ester

• MDL： MFCD31743110
• Inchi： 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-7-12(8-14)6-9(13)4-5-16-12/h9H,4-8,13H2,1-3H3
• InChI Key： QQWONHODRBYMRK-UHFFFAOYSA-N
• SMILES： C1C2(CC(N)CCO2)CN1C(OC(C)(C)C)=O

Additional information on 5-Oxa-2-azaspiro[3.5]nonane-2-carboxylic acid, 8-amino-, 1,1-dimethylethyl ester

Professional Introduction to Compound with CAS No. 2306262-06-4 and Product Name: 5-Oxa-2-azaspiro[3.5]nonane-2-carboxylic acid, 8-amino-, 1,1-dimethylethyl ester

The compound with the CAS number 2306262-06-4 and the product name 5-Oxa-2-azaspiro[3.5]nonane-2-carboxylic acid, 8-amino-, 1,1-dimethylethyl ester represents a significant advancement in the field of medicinal chemistry and pharmacology. This spirocyclic amide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The spirocyclic framework, characterized by the fusion of an oxacycloalkane and an azacycloalkane ring system, introduces a high degree of rigidity and conformational stability, which is often exploited in drug design to enhance binding affinity and metabolic stability.

Recent studies have highlighted the potential of spirocyclic compounds as scaffolds for developing novel therapeutic agents. The presence of both an amide group and an amino group in the molecular structure of this compound suggests multiple sites for functionalization, enabling the design of derivatives with tailored biological properties. Specifically, the 5-Oxa-2-azaspiro[3.5]nonane core provides a privileged scaffold that has been investigated for its interactions with various biological targets, including enzymes and receptors involved in critical cellular processes.

One of the most compelling aspects of this compound is its potential application in the development of inhibitors targeting enzymes that play a pivotal role in diseases such as cancer, inflammation, and neurodegenerative disorders. The spirocyclic structure imparts a unique three-dimensional arrangement that can optimize interactions with protein binding pockets. This has been demonstrated in several computational studies where molecular docking simulations have predicted high binding affinities between derivatives of this scaffold and key enzymes like kinases and proteases.

In particular, the 8-amino group serves as a key site for further derivatization, allowing for the introduction of pharmacophores that can modulate enzyme activity. The combination of this amino group with the amide functionality creates a versatile platform for designing molecules that can engage multiple binding sites on a target protein simultaneously, potentially leading to increased efficacy and reduced side effects. This concept aligns well with current trends in drug discovery, which emphasize the development of polypharmacophores capable of modulating complex disease pathways.

The 1,1-dimethylethyl ester moiety at the carboxylic acid position not only provides a handle for further chemical modifications but also contributes to the overall lipophilicity of the molecule. This is particularly important for compounds intended for oral administration, as it can influence absorption, distribution, metabolism, and excretion (ADME) properties. By carefully tuning the lipophilicity through ester functionalization, researchers can optimize pharmacokinetic profiles to achieve desired therapeutic effects while minimizing off-target interactions.

Emerging research has also explored the synthetic pathways toward this compound, highlighting its accessibility through multi-step organic transformations involving spirocyclic ring formation techniques such as intramolecular condensation reactions or transition-metal-catalyzed cyclizations. These synthetic strategies have been refined to improve yields and purity, making it feasible to produce sufficient quantities for preclinical testing and future clinical development.

The biological evaluation of this compound has revealed promising preliminary results in cell-based assays. Initial studies have shown inhibitory activity against certain kinases associated with cancer cell proliferation. The spirocyclic core appears to disrupt normal signaling cascades by competing with natural substrates or by inducing conformational changes in target proteins. Additionally, preliminary toxicity studies have indicated a favorable safety profile, suggesting that further exploration of this scaffold could yield lead compounds suitable for clinical trials.

Advances in structural biology have provided deeper insights into how this type of compound interacts with biological targets at an atomic level. High-resolution crystal structures of protein-ligand complexes have revealed that the spirocyclic framework fits snugly into binding pockets, making numerous hydrogen bonds and hydrophobic interactions with key residues on the enzyme surface. These structural details are invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

The integration of computational methods such as molecular dynamics simulations and machine learning-based virtual screening has accelerated the discovery process by enabling rapid assessment of large libraries of derivatives derived from this scaffold. These computational tools have identified novel analogs with enhanced properties without necessitating extensive experimental synthesis upfront.

Future directions in research may focus on exploring analogs that incorporate additional functional groups or different spirocyclic core structures to expand therapeutic applications beyond oncology. For instance, 5-Oxa-2-azaspiro[3.5]nonane derivatives could be investigated for their potential as anti-inflammatory agents by targeting cyclooxygenase (COX) enzymes or as neuroprotective compounds by interacting with receptors involved in neurodegenerative diseases.

The versatility of this scaffold also makes it attractive for developing prodrugs designed to release active species under specific physiological conditions within target tissues or cells. By leveraging chemical modifications such as protecting group strategies or bioisosteric replacements, 8-amino, amide, and ester functionalities can be tailored to enhance bioavailability or targeted delivery mechanisms.

In conclusion, 5-Oxa-2-azaspiro[3.5]nonane-2-carboxylic acid, 8-amino-, 1,1-dimethylethyl ester (CAS No. 2306262-06-4) represents a promising lead compound derived from an innovative spirocyclic scaffold with significant therapeutic potential across multiple disease areas including cancer and inflammation. Its unique structural features combined with favorable ADME properties make it an attractive candidate for further development into novel therapeutics aimed at addressing unmet medical needs through targeted modulation of critical biological pathways.